N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C19H16N2O2S/c1-23-14-9-6-13(7-10-14)18(22)21-19-20-17-15-5-3-2-4-12(15)8-11-16(17)24-19/h2-7,9-10H,8,11H2,1H3,(H,20,21,22)
• InChI Key: WRKZPQSNGRUOSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide, also known as DNTB, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. DNTB is a thiazole derivative that has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties.

Mechanism of Action

Target of Action

Similar compounds have been reported to affectMycobacterium tuberculosis energetics .

Mode of Action

It’s known that similar compounds can act asefflux inhibitors (EIs) . EIs can slow down the emergence of resistance and have positive effects on the duration of the treatment .

Biochemical Pathways

It’s known that similar compounds can remarkably affectMycobacterium tuberculosis energetics , suggesting that it may interfere with the energy production pathways of this bacterium.

Pharmacokinetics

It’s known that similar compounds pose several medicinal chemistry challenges concerning itstoxicity and drug-likeness .

Result of Action

Similar compounds have been reported to haveencouraging overall activity (MIC=16 µg/mL, RFF=3.29), affecting Mycobacterium tuberculosis energetics .

Action Environment

It’s known that similar compounds can havebalanced efflux inhibitory characteristics, tolerable toxicity, and drug-like physicochemical features .

Advantages and Limitations for Lab Experiments

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using various biochemical and molecular biology techniques. However, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide has some limitations, including its low solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several potential future directions for research on N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide. One potential avenue of research is to investigate its effects on other diseases, such as neurodegenerative diseases and autoimmune disorders. Another area of research could be to explore the potential use of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide as a drug delivery system, as its chemical structure could potentially be modified to enhance its solubility and bioavailability. Finally, further studies could be conducted to elucidate the precise mechanism of action of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide and its effects on various signaling pathways in cells and tissues.
In conclusion, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide, or N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide, is a promising chemical compound with potential therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, and anti-oxidant properties make it a subject of interest for further research. Further studies are needed to fully understand its mechanisms of action and its potential applications in medicine.

Synthesis Methods

The synthesis of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide involves the reaction of 2-aminothiophenol with 2-bromo-1,4-dimethoxynaphthalene, followed by the reaction of the resulting intermediate with 4-methoxybenzoyl chloride. The final product is obtained after purification and characterization by various spectroscopic techniques.

Scientific Research Applications

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide has been demonstrated to possess anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Furthermore, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-methoxybenzamide has been found to possess anti-oxidant properties by scavenging free radicals and reducing oxidative stress.